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Compound of Interest

Compound Name: Boc-L-isoleucine methyl ester

Cat. No.: B558291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility characteristics of Boc-L-
isoleucine methyl ester, a key building block in peptide synthesis and pharmaceutical
research. While specific quantitative solubility data for this compound is not readily available in
public literature, this document compiles its known physical and chemical properties, qualitative
solubility information, and a general experimental protocol for its dissolution, adapted from best
practices for Boc-protected amino acids.

Physicochemical Properties

A summary of the key physical and chemical properties of Boc-L-isoleucine methyl ester is
presented below. These characteristics are fundamental for its handling, storage, and
application in synthetic protocols.
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Property Value Source
CAS Number 17901-01-8 [1][2][3]
Molecular Formula C12H23NO4 [1][2]
Molecular Weight 245.32 g/mol [11[2]
Appearance Colorless liquid [11[3]
Purity > 99% (HPLC) [1][3]
Optical Rotation [a] =-15 * 2° (c=1 in MeOH) [1]
Storage Conditions 0-8°C [11[3]

Solubility Profile

Detailed quantitative solubility data for Boc-L-isoleucine methyl ester in various solvents is
not extensively documented. However, its structural characteristics as a protected amino acid
ester suggest good solubility in a range of common organic solvents used in peptide synthesis.

General solubility observations for similar Boc-protected amino acids suggest that solvents like
Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dichloromethane (DCM) are
effective. For the closely related compound, Boc-L-isoleucine, it is noted to be soluble in
methanol and insoluble in water.[4][5] This provides a likely, though not confirmed, solubility
pattern for its methyl ester derivative.

It is a common practice to address solubility challenges with Boc-protected amino acids by
using co-solvent systems or gentle heating and sonication.[6] For instance, a mixture of DCM,
DMF, and NMP can be effective for compounds that are difficult to dissolve.[6]

Experimental Protocol: General Dissolution for
Solid-Phase Peptide Synthesis (SPPS)

The following is a generalized protocol for the dissolution and activation of a Boc-protected
amino acid, such as Boc-L-isoleucine methyl ester, for use in SPPS coupling reactions.[6]
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Objective: To prepare a solution of Boc-L-isoleucine methyl ester for efficient coupling to a
resin-bound peptide.

Materials:

Boc-L-isoleucine methyl ester

Appropriate solvent (e.g., DMF, NMP, DCM)

Activating agent (e.g., HBTU, HATU)

Reaction vessel

Vortex mixer or sonicator

Procedure:

o Reagent Preparation: In a clean, dry reaction vessel, accurately weigh the required amount
of Boc-L-isoleucine methyl ester (typically 3-4 equivalents relative to the resin
substitution).

e Solvent Addition: Add the calculated volume of the chosen solvent (e.g., DMF) to the reaction
vessel.

» Dissolution: Vigorously mix the solution using a vortex mixer until the Boc-L-isoleucine
methyl ester is completely dissolved. A visual inspection should confirm the absence of any
suspended particles. If dissolution is challenging, gentle warming (not exceeding 40°C) or
sonication for 5-10 minutes can be employed.[6]

 Activation: Add the activating agent (e.g., HBTU, typically 3-4 equivalents) to the solution.

o Coupling: The resulting activated amino acid solution is then ready to be added to the
reaction vessel containing the peptide-resin for the coupling step.[6]

Workflow for Dissolution and Activation

The logical flow for preparing Boc-L-isoleucine methyl ester for SPPS is outlined in the
diagram below. This workflow ensures the complete dissolution and effective activation of the
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amino acid derivative prior to its introduction to the solid-phase support.

Completely
Dissolved?

Weigh Boc-L-isoleucine Add Solvent Dissolve s Activation Ste
methyl ester & Activator (e.g., DMF) (Vortex/Sonicate) P

Click to download full resolution via product page

Caption: Standard workflow for the dissolution and activation of Boc-L-isoleucine methyl
ester for SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b558291?utm_src=pdf-body-img
https://www.benchchem.com/product/b558291?utm_src=pdf-body
https://www.benchchem.com/product/b558291?utm_src=pdf-body
https://www.benchchem.com/product/b558291?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/11865
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-L-isoleucine-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-L-isoleucine-methyl-ester
https://aapep.bocsci.com/product/boc-l-isoleucine-methyl-ester-cas-17901-01-8-171195.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4690221.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4690221_EN.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Addressing_Solubility_Issues_of_Boc_Protected_Amino_Acids.pdf
https://www.benchchem.com/product/b558291#boc-l-isoleucine-methyl-ester-solubility-data
https://www.benchchem.com/product/b558291#boc-l-isoleucine-methyl-ester-solubility-data
https://www.benchchem.com/product/b558291#boc-l-isoleucine-methyl-ester-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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